methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-isopropyl-3-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: methyl 1-(1,1-dioxothiolan-3-yl)-3-(4-methoxyphenyl)-6-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C22H25N3O5S/c1-13(2)18-11-17(22(26)30-4)19-20(14-5-7-16(29-3)8-6-14)24-25(21(19)23-18)15-9-10-31(27,28)12-15/h5-8,11,13,15H,9-10,12H2,1-4H3
• InChI Key: RGBKQMSJARWNHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C(=C1)C(=O)OC)C(=NN2C3CCS(=O)(=O)C3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-isopropyl-3-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Scaffold Utilization

The compound serves as a scaffold for the synthesis of other highly functionalized heterocyclic compounds. For instance, its derivatives have been utilized in the synthesis of new highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles, showcasing its versatility as a precursor for various synthetic pathways (Ruano, Fajardo, & Martín, 2005).

Corrosion Inhibition

In the context of corrosion inhibition, derivatives of this compound have been studied for their effectiveness in protecting mild steel against corrosion in hydrochloric acid solution. Research indicates that certain derivatives exhibit high inhibition efficiency, acting as mixed-type inhibitors and forming protective films on the metal surface, which is critical for industrial applications (Yadav, Sinha, Sarkar, & Tiwari, 2015).

Molecular Structure Analysis

The molecular structure and isomorphism of closely related compounds have been examined, providing insights into their crystallographic characteristics and how these influence their chemical behavior. Studies have focused on the disorder within these structures and their implications for isomorphism and molecular interactions, underscoring the importance of detailed structural analysis in understanding the properties of such compounds (Rajni Swamy, Müller, Srinivasan, Perumal, & Krishnakumar, 2013).

Synthetic Utility in Heterocyclic Chemistry

This compound's derivatives have shown utility in the synthesis of a wide range of heterocycles, demonstrating its role in advancing the field of heterocyclic chemistry. The ability to generate diverse heterocycles from a single precursor highlights its significance in synthetic organic chemistry (Mahata, Kumar, Sriram, Ila, & Junjappa, 2003).